Cas no 55400-67-4 (Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester)

• Product Name: Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
• CAS No: 55400-67-4
• MF: C₁₄H₈F₆O₃S
• MW: 370.26694393158
• CID: 379110
• PubChem ID: 286890
• Update Time: 2025-04-19

Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
• 3-(trifluoromethyl)phenyl 3-(trifluoromethyl)benzenesulfonate
• NSC-146113
• NSC146113
• 55400-67-4
• DTXSID50301731

• Inchi： 1S/C14H8F6O3S/c15-13(16,17)9-3-1-5-11(7-9)23-24(21,22)12-6-2-4-10(8-12)14(18,19)20/h1-8H
• InChI Key： LSGSLNMJUTXALV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 370.00984
• Monoisotopic Mass: 370.00983426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37